5-(1,3-benzodioxol-5-yl)-2-(1-piperidinyl)pyrido[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 5-(1,3-benzodioxol-5-yl)-2-piperidin-1-yl-3H-pyrido[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C19H18N4O3/c24-18-16-13(12-4-5-14-15(10-12)26-11-25-14)6-7-20-17(16)21-19(22-18)23-8-2-1-3-9-23/h4-7,10H,1-3,8-9,11H2,(H,20,21,22,24)
• InChI Key: HJHFUSKQADKHPY-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NC3=NC=CC(=C3C(=O)N2)C4=CC5=C(C=C4)OCO5
• Molecular Formula: C19H18N4O3
• Molecular Weight: 350.4 g/mol

Description

5-(1,3-benzodioxol-5-yl)-2-(1-piperidinyl)pyrido[2,3-d]pyrimidin-4(3H)-one, also known as BDP, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Scientific Research Applications

5-(1,3-benzodioxol-5-yl)-2-(1-piperidinyl)pyrido[2,3-d]pyrimidin-4(3H)-one has been studied for its potential applications in various fields, including medicinal chemistry, neuropharmacology, and cancer research. In medicinal chemistry, 5-(1,3-benzodioxol-5-yl)-2-(1-piperidinyl)pyrido[2,3-d]pyrimidin-4(3H)-one has been found to be a potent inhibitor of several kinases, including c-Met, Axl, and VEGFR2. In neuropharmacology, 5-(1,3-benzodioxol-5-yl)-2-(1-piperidinyl)pyrido[2,3-d]pyrimidin-4(3H)-one has been shown to have neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease. In cancer research, 5-(1,3-benzodioxol-5-yl)-2-(1-piperidinyl)pyrido[2,3-d]pyrimidin-4(3H)-one has been studied as a potential anticancer agent due to its ability to inhibit the growth and proliferation of cancer cells.

Mechanism of Action

5-(1,3-benzodioxol-5-yl)-2-(1-piperidinyl)pyrido[2,3-d]pyrimidin-4(3H)-one exerts its effects by inhibiting the activity of several kinases, including c-Met, Axl, and VEGFR2. These kinases play important roles in cell proliferation, survival, and angiogenesis, and their dysregulation has been implicated in various diseases, including cancer. By inhibiting these kinases, 5-(1,3-benzodioxol-5-yl)-2-(1-piperidinyl)pyrido[2,3-d]pyrimidin-4(3H)-one can block the growth and proliferation of cancer cells and promote cell death.
Biochemical and Physiological Effects:
5-(1,3-benzodioxol-5-yl)-2-(1-piperidinyl)pyrido[2,3-d]pyrimidin-4(3H)-one has been shown to have several biochemical and physiological effects, including the inhibition of kinase activity, the promotion of cell death, and the improvement of cognitive function. In animal models of Alzheimer's disease, 5-(1,3-benzodioxol-5-yl)-2-(1-piperidinyl)pyrido[2,3-d]pyrimidin-4(3H)-one has been found to improve spatial memory and reduce amyloid-beta deposition in the brain. In cancer cells, 5-(1,3-benzodioxol-5-yl)-2-(1-piperidinyl)pyrido[2,3-d]pyrimidin-4(3H)-one has been shown to inhibit cell proliferation and induce apoptosis.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(1,3-benzodioxol-5-yl)-2-(1-piperidinyl)pyrido[2,3-d]pyrimidin-4(3H)-one in lab experiments is its potent kinase inhibitory activity, which makes it a useful tool for studying the role of kinases in various biological processes. However, one limitation of using 5-(1,3-benzodioxol-5-yl)-2-(1-piperidinyl)pyrido[2,3-d]pyrimidin-4(3H)-one is its potential toxicity, which may limit its use in certain experimental systems.

Future Directions

There are several future directions for research on 5-(1,3-benzodioxol-5-yl)-2-(1-piperidinyl)pyrido[2,3-d]pyrimidin-4(3H)-one, including the development of more potent and selective kinase inhibitors based on the 5-(1,3-benzodioxol-5-yl)-2-(1-piperidinyl)pyrido[2,3-d]pyrimidin-4(3H)-one scaffold, the evaluation of 5-(1,3-benzodioxol-5-yl)-2-(1-piperidinyl)pyrido[2,3-d]pyrimidin-4(3H)-one as a potential therapeutic agent for Alzheimer's disease and cancer, and the investigation of the mechanisms underlying its neuroprotective and anticancer effects. Additionally, further studies are needed to determine the optimal dosage and administration regimen for 5-(1,3-benzodioxol-5-yl)-2-(1-piperidinyl)pyrido[2,3-d]pyrimidin-4(3H)-one in various experimental systems.

Synthesis Methods

5-(1,3-benzodioxol-5-yl)-2-(1-piperidinyl)pyrido[2,3-d]pyrimidin-4(3H)-one can be synthesized using several methods, including the Pd-catalyzed coupling of 2-bromo-5-(1,3-benzodioxol-5-yl)pyridine with 2-(1-piperidinyl)pyrido[2,3-d]pyrimidin-4(3H)-one. The reaction is carried out in the presence of a base and a ligand, and the resulting product is purified using column chromatography.